N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea

• IUPAC Name: 1-cyclohexyl-3-[3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-yl]urea
• InChI: InChI=1S/C20H28N4O/c1-14-9-7-8-10-17(14)13-24-16(3)19(15(2)23-24)22-20(25)21-18-11-5-4-6-12-18/h7-10,18H,4-6,11-13H2,1-3H3,(H2,21,22,25)
• InChI Key: BXAREMXDWGVTKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=C(C(=N2)C)NC(=O)NC3CCCCC3)C
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea, also known as CDU, is a potent and selective inhibitor of the enzyme soluble guanylate cyclase (sGC). This enzyme plays a crucial role in the regulation of cardiovascular and pulmonary function. CDU has been extensively studied for its potential therapeutic applications in various cardiovascular and pulmonary diseases.

Mechanism of Action

N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea inhibits the activity of sGC, which is responsible for the production of cyclic guanosine monophosphate (cGMP) in response to nitric oxide (NO) signaling. cGMP is a key signaling molecule that regulates vascular tone, platelet aggregation, and smooth muscle cell proliferation. By inhibiting sGC, N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea reduces the production of cGMP, leading to vasodilation and decreased vascular tone.
Biochemical and physiological effects:
N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea has been shown to have a number of biochemical and physiological effects, including vasodilation, reduction in pulmonary vascular resistance, and improvement in cardiac function. N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea has also been shown to inhibit platelet aggregation and smooth muscle cell proliferation, which may contribute to its therapeutic effects in cardiovascular and pulmonary diseases.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea is a potent and selective inhibitor of sGC, making it a valuable tool for studying the role of this enzyme in cardiovascular and pulmonary function. However, N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea is a relatively new compound, and its long-term safety and efficacy have not been fully established. In addition, N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea is a highly lipophilic compound, which may limit its solubility and bioavailability in certain experimental systems.

Future Directions

Further studies are needed to fully elucidate the therapeutic potential of N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea in various cardiovascular and pulmonary diseases. In addition, the development of more selective and potent sGC inhibitors may provide new treatment options for these diseases. Finally, the use of N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea in combination with other therapies, such as NO donors or phosphodiesterase inhibitors, may enhance its therapeutic effects and reduce potential side effects.

Scientific Research Applications

N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea has been extensively studied for its potential therapeutic applications in various cardiovascular and pulmonary diseases, including pulmonary hypertension, heart failure, and atherosclerosis. N-cyclohexyl-N'-[3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-yl]urea has been shown to improve cardiac function and reduce pulmonary vascular resistance in animal models of these diseases.